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Compound of Interest

Triphenylmethyl(2-bromoethyl)
Compound Name:
sulfide

Cat. No.: B1145269

L  Get Quote

Core Chemical Data of Triphenylmethyl(2-

bromoethyl) sulfide

This document provides the fundamental chemical properties of Triphenylmethyl(2-

bromoethyl) sulfide, a compound relevant to researchers and professionals in the field of drug

development and chemical synthesis.

Quantitative Data Summary

The essential quantitative data for Triphenylmethyl(2-bromoethyl) sulfide is summarized in

the table below. This information is critical for experimental design, stoichiometric calculations,

and analytical characterization.

Property Value Reference
Molecular Formula C21H19BrS [1]
Molecular Weight 383.3 g/mol [1]
Monoisotopic Mass 382.03908 Da [1]

Chemical Identifiers
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For unambiguous identification, the following identifiers are associated with
Triphenylmethyl(2-bromoethyl) sulfide:

» IUPAC Name: [2-bromoethylsulfanyl(diphenyl)methyl]benzene[1]
e CAS Number: 157522-54-8[1]
e PubChem CID: 11047216[1]

Due to the highly specific nature of the request for detailed experimental protocols and
signaling pathway diagrams, this information is not readily available in public databases for this
specific compound. Such detailed technical data is typically found within proprietary research
documentation or specialized scientific literature.

Logical Relationship of Chemical Identification

The following diagram illustrates the logical flow from the common name of the compound to its

Molecular Weight 383.3 g/mol

/]

fundamental molecular properties.

Triphenylmethyl(2-bromoethyl) sulfide Molecular Formula

C21H19BrS

Click to download full resolution via product page

Caption: From Compound Name to Molecular Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Triphenylmethyl(2-bromoethyl) sulfide | C21H19BrS | CID 11047216 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Triphenylmethyl(2-bromoethyl) sulfide molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145269#triphenylmethyl-2-bromoethyl-sulfide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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